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Compound of Interest

Compound Name: 3-Aminopropyltriethoxysilane

Cat. No.: B1664141 Get Quote

An In-depth Technical Guide to 3-Aminopropyltriethoxysilane (APTES) for Laboratory Use

Introduction
3-Aminopropyltriethoxysilane (APTES) is a versatile organosilane compound widely utilized

by researchers, scientists, and drug development professionals.[1][2][3] Its bifunctional nature,

featuring a primary amine and hydrolyzable ethoxysilyl groups, allows it to act as a crucial

coupling agent and surface modifier.[2][3] This guide provides a comprehensive overview of the

safety data, handling procedures, and experimental protocols essential for the safe and

effective use of APTES in a laboratory setting.

Hazard Identification and Classification
APTES is classified as a hazardous substance requiring careful handling. It is a combustible

liquid that is harmful if swallowed, causes severe skin burns and eye damage, and may

provoke an allergic skin reaction.[4][5] The fumes can be destructive to the mucous

membranes and the upper respiratory tract.[6][7]
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Hazard Profile: 3-Aminopropyltriethoxysilane (APTES)

APTES
(CAS: 919-30-2)

Acute Toxicity (Oral)
Category 4

Harmful if swallowed

Skin Corrosion
Category 1B

Causes severe skin burns

Eye Damage
Category 1

Causes serious eye damage

Skin Sensitization
Category 1

May cause an allergic reaction

Flammable Liquids
Category 4

Combustible liquid

Click to download full resolution via product page

Caption: GHS Hazard classification for 3-Aminopropyltriethoxysilane (APTES).

Quantitative Safety and Property Data
The following tables summarize the key quantitative data for APTES, compiled from various

safety data sheets.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 919-30-2

Molecular Formula C₉H₂₃NO₃Si [2][7]

Molecular Weight 221.37 g/mol [2][8]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Ammonia-like [1][3]

Boiling Point 217 °C (423 °F) at 1,013 hPa [1][2][8]

Melting Point -70 °C (-94 °F) [2][8]

Flash Point
93 - 98 °C (199 - 208 °F) -

Closed Cup
[3][8][9]

Density 0.946 g/cm³ at 25 °C (77 °F) [2][8]

Vapor Pressure 1.7 Pa at 20 °C [9]

Solubility

Reacts with water. Miscible

with toluene, acetone,

chloroform, and ethanol.

[3][10]

Table 2: Toxicological Data
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Test Species Route Value Reference

LD50 Rat Oral 1,780 mg/kg [11]

LD50 Rabbit Dermal
4,290 mg/kg

(4.29 mL/kg)
[9][12]

LC50 Rat (male) Inhalation
> 5 ppm (6 h,

vapour)
[9]

Skin Irritation Rabbit -

Corrosive /

Causes severe

burns

[11]

Eye Irritation Rabbit -
Causes serious

eye damage
[11]

Table 3: Ecological Toxicity Data
Test Species Duration Value Reference

LC50
Danio rerio

(Zebra fish)
96 h > 934 mg/L [12][13]

EC50
Daphnia magna

(Water flea)
48 h 331 mg/L [12][13]

EC50

Desmodesmus

subspicatus

(Algae)

72 h > 1,000 mg/L [12]

Safe Handling, Storage, and Personal Protective
Equipment (PPE)
Handling and Storage

Handle only in a well-ventilated area, preferably within a chemical fume hood.[11]

Avoid contact with skin, eyes, and clothing, and prevent inhalation of vapor or mist.[4][11][14]

Keep away from heat, sparks, open flames, and other ignition sources.[4][15]
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APTES is moisture-sensitive; it reacts with water and moisture in the air.[11][16] Store

containers tightly closed in a dry, cool, and well-ventilated place, preferably under an inert

gas like nitrogen or argon.[7][8][12]

Ground all equipment containing the material to prevent electrostatic discharge.[7][17]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling APTES. The following diagram outlines the required

equipment.

Required Personal Protective Equipment (PPE)

Handling APTES

Eye/Face Protection
- Tightly fitting safety goggles

- Full-face shield (8-inch minimum)

Always Wear

Skin Protection
- Neoprene or nitrile rubber gloves

- Chemical resistant apron or lab coat
- Closed-toe shoes

Always Wear

Respiratory Protection
(If vapors/aerosols are generated or ventilation is inadequate)

- NIOSH-approved respirator with
  organic vapor/amine cartridges (ABEK type)

Assess Need

Proceed with Experiment Safely

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment (PPE) for handling APTES.

Emergency Procedures
Prompt and correct response during an emergency is critical to minimizing harm.

First Aid Measures
General Advice: First aiders must protect themselves. Show the Safety Data Sheet to the

attending physician.[15]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[9]
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Skin Contact: Immediately take off all contaminated clothing. Rinse the affected area with

large amounts of water for at least 15 minutes. Call a physician immediately.[15]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate attention from an

ophthalmologist.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician immediately.[9]

Spill Response
In the event of a spill, follow a clear, methodical procedure to ensure safety and proper

cleanup.
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APTES Spill Occurs

1. Evacuate & Isolate Area
Alert personnel and restrict access.

2. Ensure Adequate Ventilation
Work in a fume hood if possible.

3. Don Full PPE
(Respirator, goggles, face shield, gloves, protective clothing)

4. Remove Ignition Sources
Turn off flames, sparks, and hot surfaces.

5. Contain the Spill
Use inert, non-combustible absorbent material

(e.g., dry earth, sand, Chemizorb®).

6. Collect Residue
Carefully scoop absorbed material into a labeled,

closed container for hazardous waste.

7. Clean the Area
Decontaminate the spill surface as per lab protocol.

8. Dispose of Waste
Follow institutional and local regulations
for hazardous chemical waste disposal.
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Start: Glass Substrate

1. Substrate Cleaning
(Sonication in Acetone, IPA, DI Water)

2. Surface Activation
(O₂ Plasma or Piranha Etch to generate -OH groups)

4. Silanization
(Immerse substrate in APTES solution for 2 hours)

3. APTES Solution Prep
(2% APTES in anhydrous solvent, e.g., Toluene)

5. Rinsing
(Rinse with solvent to remove excess APTES)

6. Curing
(Bake at 110-120°C for 1 hour to form covalent bonds)

Finish: Amine-Functionalized Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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